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Compound of Interest

Compound Name: Acenaphthene-d10

Cat. No.: B084017

This document provides essential safety and logistical information for the proper disposal of
Acenaphthene-d10, a deuterated polycyclic aromatic hydrocarbon (PAH). The following
procedures are designed to ensure the safety of laboratory personnel and to maintain
compliance with environmental regulations.

Hazard Identification and Classification

Acenaphthene-d10 is classified as a hazardous substance. It is crucial to understand its
potential hazards before handling and disposal.

Table 1: Hazard Summary for Acenaphthene-d10
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Precautionary Statement

Hazard Class GHS Classification
Codes
Skin Irritation Category 2 H315: Causes skin irritation.
o H319: Causes serious eye
Eye Irritation Category 2 / 2A S
irritation.
) o H335: May cause respiratory
Respiratory Irritation STOT SE 3 o
irritation.
Acute Aquatic Hazard Category 1 H400: Very toxic to aquatic life.
H410: Very toxic to aquatic life
Chronic Aquatic Hazard Category 1 with long lasting effects.[1][2]

[3]4]

GHS: Globally Harmonized System of Classification and Labelling of Chemicals; STOT SE:
Specific Target Organ Toxicity - Single Exposure.

Personal Protective Equipment (PPE)

Prior to handling Acenaphthene-d10 for disposal, all personnel must be equipped with the

appropriate personal protective equipment.

e Hand Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber). Dispose of
contaminated gloves after use in accordance with good laboratory practices.[2][3]

o Eye/Face Protection: Use tightly fitting safety goggles with side-shields or a face shield.[1][3]

» Skin and Body Protection: Wear a lab coat or impervious clothing to prevent skin contact.[2]

[3]

o Respiratory Protection: If handling powders or in areas with inadequate ventilation where
dust formation is possible, use a NIOSH-approved respirator.[1][3]

Step-by-Step Disposal Procedure
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The standard and recommended method for the disposal of Acenaphthene-d10 is through a
licensed professional waste disposal service.[3] On-site treatment or neutralization is not
recommended without specific protocols and equipment. The following steps outline the
process for preparing Acenaphthene-d10 waste for collection.

Step 1: Waste Identification and Segregation

o Treat all Acenaphthene-d10 and materials contaminated with it as hazardous waste.[5]

o Segregate Acenaphthene-d10 waste from other laboratory waste streams to avoid chemical
reactions.[6] Do not mix with other wastes.

Step 2: Containerization

o Use a dedicated, properly labeled, and sealed container for solid Acenaphthene-d10 waste.
The container must be compatible with the chemical.[6]

o For solutions containing Acenaphthene-d10, use a sealed, leak-proof container.

o Ensure the exterior of the waste container is clean and not contaminated.[7]

e Do not fill waste containers beyond 90% of their capacity.[7]

 Original containers of surplus Acenaphthene-d10 can be used for disposal if they are in
good condition and properly labeled as "Hazardous Waste".[6]

Step 3: Labeling

o Clearly label the waste container with the words "Hazardous Waste".[8]

e The label must also include the full chemical name ("Acenaphthene-d10"), the CAS number
(15067-26-2), and the relevant hazard pictograms (e.g., irritant, environmentally hazardous).

[11[2][3]
¢ Indicate the date when the waste was first added to the container.

Step 4: Storage
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o Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) that is under the control of laboratory personnel.[6][8]

e The storage area should be a cool, dry, and well-ventilated location, away from incompatible
materials such as strong oxidizing agents.[3][9]

o Ensure the storage area has secondary containment to manage any potential leaks.[10]
Step 5: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup.[11]

o Follow all institutional and local regulations for scheduling a waste pickup. This may involve
submitting an online request form.[11]

o Never dispose of Acenaphthene-d10 down the drain or in regular trash.[2][12] Discharge
into the environment must be avoided.[2]

Step 6: Handling Spills

 In case of a spill, evacuate personnel from the immediate area.

o Ensure adequate ventilation.

o Wearing appropriate PPE, gently sweep or scoop the solid material to avoid creating dust.[2]

o Collect the spilled material and any contaminated cleaning supplies (e.g., absorbent pads) in
a sealed container for hazardous waste disposal.[1][13]

o Wash the spill area thoroughly.

o Prevent spilled material from entering drains or waterways.[2][3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Acenaphthene-d10 waste.
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Caption: Workflow for the safe disposal of Acenaphthene-d10.
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Experimental Protocols

No specific experimental protocols for the on-site degradation or neutralization of
Acenaphthene-d10 were identified in the reviewed safety literature. Due to its classification as
a persistent polycyclic aromatic hydrocarbon and its high aquatic toxicity, the standard and
required procedure is to dispose of it as hazardous waste through a licensed and approved
facility that can handle such chemicals.[1][2][4] This ensures that the compound is managed in
an environmentally responsible manner and does not contaminate water systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084017#acenaphthene-d10-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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